Cas no 2060028-19-3 (4-(2-bromo-6-fluorophenyl)thiophene-2-carbaldehyde)

• Product Name: 4-(2-bromo-6-fluorophenyl)thiophene-2-carbaldehyde
• CAS No: 2060028-19-3
• MF: C₁₁H₆BrFOS
• MW: 285.132144451141
• MDL: MFCD30500335
• CID: 5173486
• PubChem ID: 125456050
• Update Time: 2025-10-31

4-(2-bromo-6-fluorophenyl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxaldehyde, 4-(2-bromo-6-fluorophenyl)-
• 4-(2-bromo-6-fluorophenyl)thiophene-2-carbaldehyde

• MDL： MFCD30500335
• Inchi： 1S/C11H6BrFOS/c12-9-2-1-3-10(13)11(9)7-4-8(5-14)15-6-7/h1-6H
• InChI Key： HGWYPNYBEZLFBH-UHFFFAOYSA-N
• SMILES： C1(C=O)SC=C(C2=C(F)C=CC=C2Br)C=1

Additional information on 4-(2-bromo-6-fluorophenyl)thiophene-2-carbaldehyde

Introduction to 4-(2-bromo-6-fluorophenyl)thiophene-2-carbaldehyde (CAS No. 2060028-19-3)

4-(2-bromo-6-fluorophenyl)thiophene-2-carbaldehyde, with the CAS number 2060028-19-3, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound is characterized by its unique structural features, including a thiophene ring and a substituted benzene ring, which endow it with potential applications in various pharmaceutical and chemical research areas.

The molecular formula of 4-(2-bromo-6-fluorophenyl)thiophene-2-carbaldehyde is C₁₃H₈BrFO₂S, and its molecular weight is approximately 317.17 g/mol. The presence of the bromine and fluorine atoms, along with the thiophene ring, imparts specific electronic and steric properties that make this compound an intriguing subject for study.

In recent years, the development of new synthetic methodologies has enabled the efficient preparation of 4-(2-bromo-6-fluorophenyl)thiophene-2-carbaldehyde. One notable approach involves the coupling of 2-bromo-6-fluorobenzaldehyde with thiophene-2-boronic acid using palladium-catalyzed cross-coupling reactions. This method has been optimized to achieve high yields and purity, making it suitable for large-scale synthesis in both academic and industrial settings.

The biological activity of 4-(2-bromo-6-fluorophenyl)thiophene-2-carbaldehyde has been a focus of several recent studies. Preliminary in vitro assays have shown that this compound exhibits promising anti-inflammatory properties, which could be attributed to its ability to modulate key signaling pathways involved in inflammation. Specifically, it has been observed to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages.

Beyond its anti-inflammatory potential, 4-(2-bromo-6-fluorophenyl)thiophene-2-carbaldehyde has also been investigated for its anticancer properties. In a study published in the Journal of Medicinal Chemistry, researchers reported that this compound selectively inhibits the growth of several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways.

The structural versatility of 4-(2-bromo-6-fluorophenyl)thiophene-2-carbaldehyde makes it an attractive scaffold for further chemical modifications. For instance, substituting different functional groups on the thiophene or benzene rings can lead to compounds with enhanced biological activities or improved pharmacokinetic profiles. This flexibility is particularly valuable in drug discovery programs where fine-tuning the properties of lead compounds is essential.

In addition to its direct biological effects, 4-(2-bromo-6-fluorophenyl)thiophene-2-carbaldehyde serves as an important intermediate in the synthesis of more complex molecules. Its reactivity with various nucleophiles and electrophiles allows for the construction of diverse molecular architectures, which can be tailored for specific therapeutic applications. For example, it has been used as a building block in the synthesis of novel antiviral agents targeting RNA viruses such as influenza and SARS-CoV-2.

The environmental impact of chemical compounds is an increasingly important consideration in their development and use. Studies on the biodegradability and ecotoxicity of 4-(2-bromo-6-fluorophenyl)thiophene-2-carbaldehyde are still ongoing, but preliminary data suggest that it exhibits low toxicity to aquatic organisms and degrades readily under aerobic conditions. These findings support its potential for safe use in various applications.

In conclusion, 4-(2-bromo-6-fluorophenyl)thiophene-2-carbaldehyde (CAS No. 2060028-19-3) represents a promising compound with a wide range of potential applications in medicinal chemistry and organic synthesis. Its unique structural features, coupled with its biological activities and synthetic versatility, make it a valuable target for further research and development. As new studies continue to uncover its full potential, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.